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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Cesium Bromide (CsBr). It

outlines the necessary personal protective equipment (PPE), standard operating procedures

for handling and storage, and protocols for emergency situations and disposal.

Hazard Identification and Safety Data
Cesium bromide is a hazardous substance that requires careful handling. It is harmful if

swallowed, causes significant skin and eye irritation, and may cause respiratory irritation.[1][2]

[3][4] Furthermore, it is suspected of damaging fertility or the unborn child and is very toxic to

aquatic life.[5][6]

The primary hazards and toxicological data associated with Cesium bromide are summarized

in the table below for clear reference.
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3][5]

Skin Corrosion/Irritation Category 2
Causes skin irritation.[1][2][3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][2][3][4]

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[5][6]

Hazardous to the Aquatic

Environment (Acute)
Category 1 Very toxic to aquatic life.[5]

Quantitative Toxicity Data

LD50 (Oral, Rat) 1400 mg/kg

Standard Operating Protocol for Cesium Bromide
This protocol provides a step-by-step methodology for the safe handling and disposal of

Cesium bromide in a laboratory setting.

Required Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Cesium bromide to minimize

exposure.
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PPE Type Specifications Rationale

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards) or tightly

fitting safety goggles.[1][4][5] A

face shield should be worn

when there is a risk of

splashing.

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile).[1][5][6] A

lab coat or long-sleeved

protective suit is mandatory.[4]

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

A NIOSH-approved dust mask

or particle respirator (e.g., P95

or P1) is required when dust

may be generated or if

ventilation is insufficient.[1][6]

[7]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[1][2]

Engineering Controls and Safe Handling
Ventilation: All handling of Cesium bromide powder should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[6][7]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[6]

Safe Practices:

Avoid all direct contact with the substance.[1][6]

Minimize dust generation and accumulation during handling.[1][5][7]

Do not eat, drink, or smoke in the laboratory area where Cesium bromide is handled.[3]

[5][7]
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Wash hands thoroughly with soap and water after handling and before leaving the lab.[1]

[5][7]

Use dedicated equipment and utensils for handling Cesium bromide.

Storage Requirements
Store in a cool, dry, and well-ventilated area.[1][2][3][6]

Keep containers tightly sealed to prevent contamination and moisture absorption, as the

material is hygroscopic.[1][6][8]

Store away from incompatible materials such as strong acids and oxidizing agents.[3][6]

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately alert others and evacuate the affected area.[1][5]

Ventilate: Ensure the area is well-ventilated.

Protect: Don appropriate PPE, including respiratory protection, before re-entering the area.

[1][6]

Contain: Prevent the spill from spreading and entering drains.[1][5][6]

Clean-up: Carefully sweep or vacuum the spilled solid material. Avoid creating dust.[1][7]

Place the collected material into a suitable, labeled, and sealed container for hazardous

waste disposal.[1][6][7]

First Aid Measures:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1][5][6]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin with

plenty of soap and water for at least 15 minutes. If irritation develops or persists, seek
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medical attention.[1][5][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present

and easy to do so. Seek immediate medical attention.[1][3][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[5][6][8]

Disposal Plan
Waste Characterization: All Cesium bromide waste and materials contaminated with it are

considered hazardous waste.

Collection: Collect waste in designated, clearly labeled, and sealed containers. Do not mix

with other waste streams.[5]

Disposal Route: Dispose of the material through a licensed professional waste disposal

service.[1] Disposal must be in strict accordance with all applicable federal, state, and local

environmental regulations.[5] Contaminated packaging must be treated and disposed of as

hazardous waste.

Cesium Bromide Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cesium bromide,

from initial preparation to final disposal.
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1. Preparation Phase 2. Handling Phase

3. Post-Handling & Disposal Phase

Emergency Protocol
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Decontaminate Work Area
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Segregate Hazardous Waste
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Follow Spill
Procedure
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Follow First-Aid
Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling of Cesium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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